3',4'-Dichloro-5-fluoro-[1,1'-biphenyl]-2-amine

Fungicide in Agriculture

Scientific Field: Agriculture, specifically plant pathology.

Application Summary: Bixafen is a pyrazolecarboxamide fungicide. It is used to control a wide range of Ascomycete fungi, which are a major cause of disease in plants.

Methods of Application: Bixafen is typically applied as a spray. The exact concentration and application method can vary depending on the specific crop and disease being treated.

Results/Outcomes: Bixafen has been shown to be effective in controlling various fungal diseases, helping to improve crop yield and quality.

Potential Application in Medicine

Scientific Field: Medicine, specifically neurology.

Methods of Application: The specific methods of application would depend on further research and clinical trials. Typically, such compounds would be administered orally or intravenously.

Suzuki–Miyaura Coupling in Organic Chemistry

Scientific Field: Organic Chemistry.

Application Summary: “3’,4’-Dichloro-5-fluoro-[1,1’-biphenyl]-2-amine” could potentially be used in Suzuki–Miyaura coupling reactions.

Methods of Application: The specific methods of application would depend on the exact reaction conditions and the other reactants involved.

3',4'-Dichloro-5-fluoro-[1,1'-biphenyl]-2-amine, also known as 3,4'-DFCBA, is an organic compound characterized by its biphenyl structure. This compound consists of two phenyl rings connected directly, with specific substitutions: two chlorine atoms at the 3' and 4' positions of one ring, a fluorine atom at the 5' position, and an amine group (NH₂) at the 2' position of the other ring. Its molecular formula is C₁₂H₈Cl₂FN, and it has a molecular weight of approximately 256.10 g/mol .

The biological activity of 3',4'-Dichloro-5-fluoro-[1,1'-biphenyl]-2-amine has been explored primarily in the context of its derivative, Bixafen, which is a fungicide effective against Ascomycete fungi. This compound aids in controlling fungal diseases that significantly impact agricultural crops, thereby improving yield and quality. The exact mechanisms of action in biological systems require further investigation to fully understand its effects.

Synthesis methods for 3',4'-Dichloro-5-fluoro-[1,1'-biphenyl]-2-amine include a reaction involving phosphorus oxychloride and 2,6-dichlorobenzophenone as starting materials. While this method has been documented, detailed insights into the reaction conditions and mechanisms are scarce. The synthesis process likely involves multiple steps to achieve the desired substitutions on the biphenyl structure.